N-(4-acetylphenyl)-3-benzamido-4-methylbenzamide

• IUPAC Name: N-(4-acetylphenyl)-3-benzamido-4-methylbenzamide
• InChI: InChI=1S/C23H20N2O3/c1-15-8-9-19(14-21(15)25-22(27)18-6-4-3-5-7-18)23(28)24-20-12-10-17(11-13-20)16(2)26/h3-14H,1-2H3,(H,24,28)(H,25,27)
• InChI Key: SHQDGADJDHALFU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=CC=C(C=C2)C(=O)C)NC(=O)C3=CC=CC=C3
• Molecular Formula: C23H20N2O3
• Molecular Weight: 372.4 g/mol

Description

N-(4-acetylphenyl)-3-benzamido-4-methylbenzamide is an organic compound with a complex structure that includes acetyl, benzamido, and methylbenzamide groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-acetylphenyl)-3-benzamido-4-methylbenzamide can be achieved through a multi-step process involving the formation of intermediate compounds. One common method involves the reaction of 4-acetylphenylamine with benzoyl chloride to form N-(4-acetylphenyl)benzamide. This intermediate is then reacted with 4-methylbenzoyl chloride under appropriate conditions to yield the final product. The reaction conditions typically involve the use of a base such as triethylamine and a solvent like dichloromethane .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, optimizing reaction conditions such as temperature, pressure, and reagent concentrations is crucial for large-scale synthesis.

Chemical Reactions Analysis

Types of Reactions

N-(4-acetylphenyl)-3-benzamido-4-methylbenzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups are replaced by nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydroxide in aqueous or alcoholic medium.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted amides or other derivatives.

Scientific Research Applications

N-(4-acetylphenyl)-3-benzamido-4-methylbenzamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor ligand.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of N-(4-acetylphenyl)-3-benzamido-4-methylbenzamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, inhibiting their activity or modulating their function. The pathways involved can include inhibition of enzyme activity, blocking receptor sites, or altering signal transduction pathways .

Comparison with Similar Compounds

Similar Compounds

• N-(4-acetylphenyl)-2-chloroacetamide
• N-(3-acetylphenyl)-4-methylbenzenesulfonamide

Uniqueness

N-(4-acetylphenyl)-3-benzamido-4-methylbenzamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity patterns and biological activities, making it a valuable compound for research and development .